Cas no 288-26-6 (3H-1,2-Dithiole)
3H-1,2-Dithiole structure
Product Name:3H-1,2-Dithiole
3H-1,2-Dithiole Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2-Dithiole
- 1,2-Dithiacyclopentene
- 1,2-Dithiole
- 1,2-Dithiolene
- SCHEMBL22568
- Q18343387
- NDY9U8RY64
- 288-26-6
- DTXSID901031881
- 3H-1,2-dithiolene
- Ref.: J.Agric. Food Chem., Vol. 46, #1, 1998, 220-223
- 1,3-Dibicyclo[2.2.1]hepta-2,5-dien-2-yl-1,3-dichloro-1,3-bis[3-(trimethylsilyl)propyl]disiloxane
-
- Inchi： 1S/C3H4S2/c1-2-4-5-3-1/h1-2H,3H2
- InChI Key： PCGDBWLKAYKBTN-UHFFFAOYSA-N
- SMILES： S1CC=CS1
Computed Properties
- Exact Mass: 103.97552
- Monoisotopic Mass: 103.97544247g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 5
- Rotatable Bond Count: 0
- Complexity: 48.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 50.6Ų
Experimental Properties
- PSA: 0
3H-1,2-Dithiole Related Literature
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Taniris Cafiero Braga,Itamar Couto Guedes de Jesus,Kathleen Viveiros Soares,Silvia Guatimosim,Leonardo da Silva Neto,Cristiane Jovelina da-Silva,Luzia Valentina Modolo,José Evaldo Rodrigues Menezes Filho,Paula Rhana,Jader Santos Cruz,?ngelo de Fátima New J. Chem. 2021 45 671
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2. pK a values of 3-thioxo-1,2-dithiole-4- and -5-carboxylic acids and of 3-oxo-1,2-dithiole-4- and -5-carboxylic acids in aqueous solution at 298 K
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Xiaoli Wang,Linna Wang,Xiao Sheng,Zhangjian Huang,Tingting Li,Ming Zhang,Jinyi Xu,Hui Ji,Jian Yin,Yihua Zhang Org. Biomol. Chem. 2014 12 5995
-
Yu Zhao,Tyler D. Biggs,Ming Xian Chem. Commun. 2014 50 11788
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Sophie Le Trionnaire,Alexis Perry,Bartosz Szczesny,Csaba Szabo,Paul G. Winyard,Jacqueline L. Whatmore,Mark E. Wood,Matthew Whiteman Med. Chem. Commun. 2014 5 728
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